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Compound of Interest

Compound Name:
4-[(2-

Hydroxyethoxy)carbonyl]benzoate

Cat. No.: B1260561

Get Quote

Executive Technical Summary
Molecule Identity: 4-[(2-Hydroxyethoxy)carbonyl]benzoate Common Name: Mono(2-

hydroxyethyl) terephthalate (MHET) CAS Registry Number: 1137-99-1 (Acid form) Molecular

Formula: C₁₀H₁₀O₅ Molecular Weight: 210.18 g/mol

Significance: MHET is the critical asymmetric intermediate in the enzymatic or chemical

hydrolysis of PET plastic. Unlike its symmetric counterparts—Terephthalic Acid (TPA) and

Bis(2-hydroxyethyl) terephthalate (BHET)—MHET possesses a unique "Janus" structure

containing both a free carboxylic acid and a hydroxyethyl ester. This asymmetry makes

spectroscopic differentiation (NMR/IR) vital for assessing reaction conversion and purity.

Structural Logic & Assignment Strategy
Before interpreting spectra, one must understand the chemical environments. MHET contains

two distinct carbonyl environments and an AA'BB' aromatic system that often appears pseudo-

singlet due to coincidental chemical shift equivalence in certain solvents.
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The following diagram maps the logical fragmentation and structural nodes used for

assignment.
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Caption: Structural decomposition of MHET highlighting functional zones for spectral

assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Operational Note: DMSO-d₆ is the preferred solvent. CDCl₃ often leads to poor solubility and

broadening of the acid proton. Ensure the sample is strictly anhydrous to observe the hydroxyl

coupling.

¹H NMR Data (400 MHz, DMSO-d₆)
The asymmetry of MHET breaks the symmetry of the aromatic ring compared to TPA, but the

shift difference is subtle.
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Proton
Environmen
t

Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant
(J)

Assignment
Logic

Carboxylic

Acid (-

COOH)

13.20 - 13.40 Broad Singlet 1H -

Highly

deshielded,

exchangeabl

e. Disappears

with D₂O

shake.

Aromatic

Ring (Ar-H)
8.05 - 8.12

Multiplet

(AA'BB')
4H J ≈ 8.0 Hz

Often

appears as a

dense singlet

or two very

close

doublets.

Ester

Methylene (-

COO-CH₂-)

4.30 - 4.35 Triplet 2H J ≈ 4.8 Hz

Deshielded

by adjacent

ester oxygen.

Alcohol

Methylene (-

CH₂-OH)

3.70 - 3.76
Multiplet/Tripl

et
2H J ≈ 4.8 Hz

Shielded

relative to

ester

methylene.

Hydroxyl (-

OH)
4.90 - 5.00

Broad

Singlet/Triplet
1H -

Visible only in

dry DMSO;

indicates

terminal

alcohol.

¹³C NMR Data (100 MHz, DMSO-d₆)
Carbon NMR provides the most definitive proof of asymmetry, showing two distinct carbonyl

signals.
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Carbon Environment Chemical Shift (δ, ppm) Assignment Note

Acid Carbonyl (-COOH) 166.8 Slightly downfield from ester.

Ester Carbonyl (-COO-) 165.2 Characteristic ester shift.

Aromatic (Ipso-Acid) 134.5
Quaternary carbon attached to

acid.

Aromatic (Ipso-Ester) 133.6
Quaternary carbon attached to

ester.

Aromatic (CH) 129.5 - 129.8
Ring carbons (often

overlapping).

Ester Methylene (-O-CH₂-) 66.8 Deshielded aliphatic.

Alcohol Methylene (-CH₂-OH) 59.2 Typical primary alcohol shift.

Infrared Spectroscopy (FT-IR)
IR is the rapid "fingerprinting" method. The key diagnostic is the presence of two distinct

carbonyl bands and the broad carboxylic OH stretch.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity/Shape Diagnostic Value

O-H Stretch (Acid) 2800 - 3200
Very Broad,

overlapping

Distinguishes from

BHET (which lacks

this).

O-H Stretch (Alcohol) 3400 - 3500 Medium, Broad
Distinguishes from

TPA (which lacks this).

C=O Stretch (Ester) 1715 - 1725 Strong, Sharp
Higher frequency

carbonyl.

C=O Stretch (Acid) 1680 - 1700 Strong, Sharp
Lower frequency

carbonyl (H-bonded).

C-O Stretch 1240 - 1280 Strong
Aromatic ester

linkage.

Aromatic Ring 730, 875 Sharp
Out-of-plane bending

(1,4-substitution).

Mass Spectrometry (MS)
Methodology: Electrospray Ionization (ESI) is recommended over Electron Impact (EI) due to

the molecule's polarity. Mode: Negative mode (ESI-) is often more sensitive for the free acid;

Positive mode (ESI+) works well for the ester moiety.

Fragmentation Pathway (ESI Positive Mode)
The fragmentation follows a predictable loss of the ethylene glycol unit.
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Caption: ESI(+) Fragmentation pathway showing the characteristic loss of the glycol linker.

Key MS Peaks
Ion Type m/z (Th) Species Interpretation

[M-H]⁻ 209.05
Deprotonated

Molecular Ion

Base peak in ESI

Negative.

[M+H]⁺ 211.06
Protonated Molecular

Ion

Base peak in ESI

Positive.

[M+Na]⁺ 233.04 Sodium Adduct
Common in salt-rich

samples.

Fragment 149.02 [HOOC-C₆H₄-CO]⁺
Loss of ethylene

glycol unit (-C₂H₆O₂).

Fragment 166.03 [HOOC-C₆H₄-COOH]⁺

Terephthalic acid

radical cation (rare in

ESI, common in EI).

Experimental Protocol: Sample Preparation
To ensure the reproducibility of the data above, follow this preparation workflow.
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Isolation: If extracting from a bioreactor, acidify the supernatant to pH 2.0-3.0 using 6M HCl

to protonate the benzoate to MHET.

Extraction: Extract with Ethyl Acetate (3x). MHET partitions well into EtOAc from acidic water.

Drying: Dry the organic phase over anhydrous MgSO₄. Critical: Residual water will exchange

with the OH protons in NMR, collapsing the multiplets into singlets and shifting the acid

proton.

Reconstitution: Dissolve ~5-10 mg of dried solid in 0.6 mL DMSO-d₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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